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Cat. No.: B12781917 Get Quote

These comprehensive application notes and protocols are designed for researchers, scientists,

and drug development professionals investigating the use of Oraqix® (lidocaine and prilocaine

periodontal gel) 2.5%/2.5% in scaling and root planing (SRP) studies.

Product Overview
Oraqix® is a non-injectable, amide-type local anesthetic indicated for providing localized

anesthesia in periodontal pockets during scaling and/or root planing procedures in adults.[1][2]

[3] It is a microemulsion that exists as a low-viscosity fluid at room temperature and transforms

into an elastic gel at body temperature upon application in the periodontal pocket.[1][4][5] This

thermosetting property allows it to remain at the site of application, facilitating the release of its

active ingredients, lidocaine and prilocaine.[3][4][6]

Composition: Each gram of Oraqix® contains 25 mg of lidocaine and 25 mg of prilocaine.[1] It

is supplied in single-use dental cartridges containing 1.7g of the gel.[1][4]

Mechanism of Action
Lidocaine and prilocaine, the active components of Oraqix®, are amide-type local anesthetics.

[1][4] Their primary mechanism of action involves the blockade of sodium ion channels on the

neuronal membrane.[4][7] This action inhibits the ionic flux required for the initiation and

conduction of nerve impulses, thereby producing a localized anesthetic effect.[7][8]
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Mechanism of Action of Oraqix®.

Pharmacokinetics and Pharmacodynamics
A summary of the key pharmacokinetic and pharmacodynamic parameters of Oraqix® is

presented in the table below.

Parameter Value References

Onset of Anesthesia Approximately 30 seconds [1][9][10]

Duration of Anesthesia
Median of 20 minutes (range:

14-31 minutes)
[1][3][4][11][12]

Peak Plasma Concentration

(Cmax) of Lidocaine
99-266 ng/mL [13][14]

Peak Plasma Concentration

(Cmax) of Prilocaine
46-118 ng/mL [13][14]

Time to Peak Plasma

Concentration (Tmax)
20-40 minutes after application [13][14]

Clinical Efficacy in Scaling and Root Planing
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Clinical studies have demonstrated the efficacy of Oraqix® in reducing pain during SRP

procedures compared to placebo.

Study Outcome Result References

Pain Reduction (Visual Analog

Scale - VAS)

Significantly lower pain scores

compared to placebo. One

study reported a reduction of

VAS score to 13.3 units.

[1][15][16]

Pain Reduction (Verbal Rating

Scale - VRS)

Significantly better pain

reduction compared to no

anesthetic or placebo.

[15][16]

Patient Satisfaction

High acceptance and

satisfaction among patients

and clinicians.

[15][16]

Detailed Experimental Protocol for Oraqix®
Application in SRP Studies
This protocol outlines the standardized application of Oraqix® for clinical research in SRP.

Materials
Oraqix® (lidocaine and prilocaine periodontal gel) 2.5%/2.5% cartridges

Oraqix® Dispenser™

Sterile blunt-tipped applicators (included with Oraqix® cartridges)

Cotton rolls or other isolation materials

Periodontal probe

Scaling and root planing instruments

Patient assessment tools (e.g., Visual Analog Scale, Verbal Rating Scale for pain)
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Patient Preparation
Obtain informed consent from the study participant.

Conduct a thorough periodontal examination to identify the quadrants and teeth requiring

SRP.

Record baseline pain perception using a standardized scale if applicable to the study design.

Isolate the treatment area with cotton rolls to ensure a dry field.[17]

Oraqix® Preparation and Application Workflow
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Experimental Workflow for Oraqix® Application.
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Step-by-Step Application Procedure:

Preparation: Ensure Oraqix® is in a liquid state. If it has gelled, it should be refrigerated until

it returns to a liquid form.[3][11] Assemble the Oraqix® Dispenser™ with a new cartridge

and a sterile blunt-tipped applicator.

Initial Application: Apply a thin layer of Oraqix® to the gingival margin of the teeth to be

treated.[1][11]

First Waiting Period: Wait for 30 seconds.[1][3][11] This initial application provides superficial

anesthesia to the gingiva.

Subgingival Application: Gently insert the blunt-tipped applicator into the periodontal pocket.

[1][11] Apply the gel into the pocket until it is completely filled and the gel becomes visible at

the gingival margin.[1][3][11] On average, one cartridge is sufficient for one quadrant of the

dentition.[1]

Second Waiting Period: Wait for an additional 30 seconds before initiating the SRP

procedure.[1][3][11] A longer waiting time does not appear to enhance the anesthetic effect.

[1][4][11]

Scaling and Root Planing: Proceed with the SRP procedure.

Reapplication: If the anesthetic effect begins to diminish during the procedure, Oraqix® may

be reapplied as needed.[11] The maximum recommended dose for a single treatment

session is five cartridges (8.5g of gel).[1][3][11]

Data Collection
Record the total amount of Oraqix® used per quadrant and per treatment session.

Measure pain perception at predefined intervals during and after the SRP procedure using

the selected pain scales.

Note any adverse events, such as local reactions (e.g., pain, soreness, irritation, numbness,

vesicles, ulcerations, edema, or redness).[1]

Record patient and operator satisfaction with the anesthetic procedure.
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Logical Framework for a Placebo-Controlled SRP
Study Using Oraqix®
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Logical Relationship of a Placebo-Controlled SRP Study Protocol.

Safety Considerations
Oraqix® is for periodontal pocket application only and must not be injected.[1][3]

It is contraindicated in patients with a known hypersensitivity to amide-type local anesthetics

or any other component of the product.[3]
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Cases of methemoglobinemia have been reported, particularly with high doses or in

conjunction with other methemoglobin-inducing agents.[1][12]

Use with caution in patients with severe hepatic disease, as the metabolism of lidocaine may

be impaired.[1][3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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